Cas no 90069-93-5 (3,4-Thiophenediamine, 2,5-dinitro-)

• Product name: 3,4-Thiophenediamine, 2,5-dinitro-
• CAS No: 90069-93-5
• MF: C₄H₄N₄O₄S
• MW: 204.1639585495
• CID: 794881
• PubChem ID: 15915507

3,4-Thiophenediamine, 2,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiophenediamine, 2,5-dinitro-
• 2,5-dinitrothiophene-3,4-diamine
• DTXSID80579481
• 90069-93-5

• Inchi： InChI=1S/C4H4N4O4S/c5-1-2(6)4(8(11)12)13-3(1)7(9)10/h5-6H2
• InChI Key： JHEAFNCQBDTMHC-UHFFFAOYSA-N
• SMILES： C1(=C(SC(=C1N)[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

• Exact Mass: 203.99532580g/mol
• Monoisotopic Mass: 203.99532580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 172Ų